Cas no 948292-74-8 ( )

  Properties

Names and Identifiers

• 4-AMINO-5,8-DIMETHYLQUINOLINE
• 5,8-dimethylquinolin-4-amine
• MFCD09787706
• 948292-74-8
• AKOS011472825
• FT-0726308
• AB52043
• DTXSID50589032
• +Expand

• InChIKey： UMDZTIYWZSHDGB-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H12N2/c1-7-3-4-8(2)11-10(7)9(12)5-6-13-11/h3-6H,1-2H3,(H2,12,13)
• SMILES： CC1=C2C(=CC=NC2=C(C=C1)C)N

Computed Properties

• Exact Mass: 172.10000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 172.100048391g/mol
• Heavy Atom Count: 13
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• LogP: 3.01500
• PSA: 38.91000